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Compound of Interest

Compound Name: Val-gly

Cat. No.: B1587892

For Immediate Release

This technical guide provides an in-depth overview of the Val-gly dipeptide, a molecule of
growing interest in biochemical and pharmaceutical research. This document details its
chemical structure, physicochemical properties, synthesis methodologies, and known biological
activities, with a focus on its antioxidant potential. This guide is intended for researchers,
scientists, and professionals in drug development.

Core Structure and Properties

Val-gly, or L-Valylglycine, is a dipeptide composed of the amino acids L-valine and glycine.[1]
The valine residue is at the N-terminus, and the glycine residue is at the C-terminus.

Chemical Structure

The chemical structure of Val-gly is characterized by a peptide bond linking the carboxyl group
of valine to the amino group of glycine.

IUPAC Name: 2-[[(2S)-2-amino-3-methylbutanoyl]amino]acetic acid[1]
Molecular Formula: C7TH14N203[1]
Canonical SMILES: CC(C)--INVALID-LINK--N[1]

InChl Key: IOUPEELXVYPCPG-LURJTMIESA-N[1]
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Physicochemical Properties

A summary of the key physicochemical properties of Val-gly is presented in the table below.
This data is crucial for understanding its behavior in various experimental settings.

Property Value Source
Molecular Weight 174.20 g/mol PubChem[1]
XLogP3 -2.7 PubChem[1]
Hydrogen Bond Donor Count 3 PubChem[1]
Hydrogen Bond Acceptor

Count 4 PubChem[1]
Rotatable Bond Count 4 PubChem[1]
Exact Mass 174.10044231 Da PubChem[1]
Topological Polar Surface Area  92.4 A2 PubChem[1]
Heavy Atom Count 12 PubChem[1]
Formal Charge 0 PubChem[1]
Complexity 179 PubChem[1]
Isotope Atom Count 0 PubChem[1]
Defined Atom Stereocenter

Count 1 PubChem[1]
Covalently-Bonded Unit Count 1 PubChem[1]
Compound Is Canonicalized Yes PubChem[1]

Synthesis and Purification

Val-gly can be synthesized through both chemical and enzymatic methods. The choice of
method depends on the desired scale, purity requirements, and available resources.
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Experimental Protocol: Solid-Phase Peptide Synthesis
(SPPS)

Solid-phase peptide synthesis is a widely used method for producing peptides. The following is
a general protocol based on the Fmoc/tBu strategy.

Logical Workflow for Solid-Phase Peptide Synthesis of Val-Gly

Substrates:
L-Valine methyl ester
Glycine

; Enzymatic Reaction Monitor progress | Purification Isolate product | Characterization

L-Amino Acid
Esterase (LAE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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